Cas no 64269-42-7 (Pyrimidine, 2-(2-methylpropyl)-5-nitro-)

• Product Name: Pyrimidine, 2-(2-methylpropyl)-5-nitro-
• CAS No: 64269-42-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1675653
• PubChem ID: 71380182
• Update Time: 2025-04-21

Pyrimidine, 2-(2-methylpropyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(2-methylpropyl)-5-nitro-
• 2-(2-methylpropyl)-5-nitropyrimidine
• 64269-42-7
• DTXSID40802707

• Inchi： 1S/C8H11N3O2/c1-6(2)3-8-9-4-7(5-10-8)11(12)13/h4-6H,3H2,1-2H3
• InChI Key： FZZMWKNEVVEKQY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(CC(C)C)=NC=1)=O

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92